Cas no 947404-89-9 (3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal hydrate)
947404-89-9 structure
Product Name:3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal hydrate
CAS No:947404-89-9
MF:C8H12N2O
MW:152.193681716919
CID:1001209
PubChem ID:4713493
Update Time:2025-04-20
3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal hydrate Chemical and Physical Properties
Names and Identifiers
-
- 3,5-dimethyl-1H-Pyrazole-1-propanal
- 1H-Pyrazole-1-propanal, 3,5-dimethyl-
- 3-(3,5-dimethylpyrazol-1-yl)propanal
- 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal
- AKOS003594724
- DTXSID60405774
- 947404-89-9
- SCHEMBL2551012
- STK988516
- 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal hydrate
-
- MDL: MFCD01993063
- Inchi: 1S/C8H12N2O/c1-7-6-8(2)10(9-7)4-3-5-11/h5-6H,3-4H2,1-2H3
- InChI Key: YRWRIZNHJBFNDL-UHFFFAOYSA-N
- SMILES: O=CCCN1C(C)=CC(C)=N1
Computed Properties
- Exact Mass: 152.094963011g/mol
- Monoisotopic Mass: 152.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 34.9Ų
3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal hydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM304606-1g |
3-(3,5-Dimethyl-1H-pyrazol-1-yl)propanal |
947404-89-9 | 95% | 1g |
$352 | 2023-02-01 | |
| Chemenu | CM304606-250mg |
3-(3,5-Dimethyl-1H-pyrazol-1-yl)propanal |
947404-89-9 | 95% | 250mg |
$355 | 2021-08-18 | |
| TRC | B431058-50mg |
3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal hydrate |
947404-89-9 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B431058-100mg |
3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal hydrate |
947404-89-9 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B431058-500mg |
3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal hydrate |
947404-89-9 | 500mg |
$ 365.00 | 2022-06-07 | ||
| Crysdot LLC | CD11005978-250mg |
3-(3,5-Dimethyl-1H-pyrazol-1-yl)propanal |
947404-89-9 | 95+% | 250mg |
$376 | 2024-07-19 |
3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal hydrate Related Literature
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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